Cas no 1806875-98-8 (3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride
• CAS No: 1806875-98-8
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4875241
• Update Time: 2025-11-07

3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)5-1-4(9)3(2-12)6(13-5)7(10)11/h1,7H
• InChI Key： IUBGAIZJDXZHMR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=C(C(F)F)N=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 79.2

Additional information on 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride

Exploring the Applications and Properties of 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride (CAS No. 1806875-98-8)

3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride (CAS No. 1806875-98-8) is a highly specialized sulfonyl chloride derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the fluorinated pyridine family, a class of molecules increasingly sought after for their unique electronic and steric properties. The presence of both cyano and difluoromethyl groups in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride has surged due to their applications in drug discovery. Researchers are particularly interested in its role as a sulfonylation reagent, enabling the introduction of sulfonyl groups into target molecules. This functionality is critical in the development of enzyme inhibitors and receptor modulators, addressing pressing medical challenges such as antimicrobial resistance and chronic inflammatory diseases.

The compound's CAS No. 1806875-98-8 is frequently searched in academic and industrial databases, reflecting its growing importance. Its pyridine core and electron-withdrawing substituents contribute to its stability under various reaction conditions, a feature highly valued in high-throughput synthesis. Moreover, its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a versatile building block for medicinal chemistry projects.

From an environmental perspective, the incorporation of fluorine atoms in 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride aligns with the trend toward sustainable fluorination techniques. Innovations in catalytic fluorination and green chemistry have reduced the ecological footprint of such compounds, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

Analytical studies of CAS No. 1806875-98-8 highlight its distinct spectroscopic signatures, including characteristic NMR peaks and mass fragmentation patterns. These properties facilitate its identification and purity assessment, ensuring compliance with stringent quality control standards in industrial applications. Additionally, its thermal stability and solubility profile are frequently discussed in technical forums, as they influence its handling and storage protocols.

Beyond pharmaceuticals, 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride has potential in material science. Its ability to form covalent linkages with polymers and surfaces opens avenues for designing functional coatings and electronic materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

In summary, 3-Cyano-2-(difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride (CAS No. 1806875-98-8) exemplifies the convergence of structural complexity and practical utility. As research into fluorinated scaffolds expands, this compound is poised to play a pivotal role in innovations across multiple scientific domains.